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Compound of Interest

Compound Name: 5-Hydroxynicotinohydrazide

CAS No.: 112193-39-2

Cat. No.: B038908

Get Quote

This guide provides a comprehensive technical overview of 5-Hydroxynicotinohydrazide, a

pyridine-based heterocyclic compound. While direct research on this specific molecule is

limited, this document synthesizes established chemical principles and data from closely

related nicotinohydrazide derivatives to offer a robust framework for its study and potential

applications. We will delve into its historical context within the broader family of nicotinic acid

derivatives, propose detailed synthetic routes, and explore its putative biological activities

based on analogous structures. This guide is intended for researchers, scientists, and

professionals in drug development who are interested in the exploration of novel heterocyclic

scaffolds.

Introduction and Historical Context
Nicotinic acid (niacin or vitamin B3) and its derivatives have long been a cornerstone in

medicinal chemistry and biochemistry. The hydrazide derivative of nicotinic acid,

nicotinohydrazide, and its isomer, isoniazid, are particularly notable for their profound impact on

the treatment of tuberculosis. The core pyridine ring and the reactive hydrazide functional
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group have served as versatile synthons for the creation of a vast library of compounds with a

wide spectrum of biological activities.

While the history of 5-Hydroxynicotinohydrazide itself is not well-documented in the scientific

literature, its conceptual origin lies at the intersection of nicotinic acid chemistry and the study

of hydrazide derivatives. The introduction of a hydroxyl group at the 5-position of the pyridine

ring is a common strategy in medicinal chemistry to modulate the electronic properties,

solubility, and metabolic stability of a molecule, as well as to introduce a potential point for

further functionalization or interaction with biological targets. It is therefore a logical, yet

underexplored, analogue in the vast family of nicotinic acid derivatives.

Synthesis and Purification
The synthesis of 5-Hydroxynicotinohydrazide can be logically approached as a two-step

process starting from the commercially available 5-hydroxynicotinic acid. This process involves

an initial esterification of the carboxylic acid, followed by hydrazinolysis of the resulting ester.

Step 1: Esterification of 5-Hydroxynicotinic Acid
The first step is the conversion of 5-hydroxynicotinic acid to its corresponding ester, typically a

methyl or ethyl ester, to activate the carboxyl group for the subsequent reaction with hydrazine.

A standard Fischer esterification is a suitable and well-established method.

Experimental Protocol: Synthesis of Methyl 5-Hydroxynicotinate

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 5-hydroxynicotinic acid (1 equivalent) in anhydrous methanol (10-20

volumes).

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (H₂SO₄) or thionyl chloride (SOCl₂), to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) until the starting material is

consumed.
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Work-up: After cooling to room temperature, neutralize the reaction mixture with a suitable

base, such as a saturated solution of sodium bicarbonate (NaHCO₃).

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Step 2: Hydrazinolysis of Methyl 5-Hydroxynicotinate
The second step involves the reaction of the synthesized ester with hydrazine hydrate to form

the desired 5-Hydroxynicotinohydrazide. This is a nucleophilic acyl substitution reaction.[1][2]

Experimental Protocol: Synthesis of 5-Hydroxynicotinohydrazide

Reaction Setup: Dissolve methyl 5-hydroxynicotinate (1 equivalent) in ethanol (10-15

volumes) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Hydrazine Addition: Add an excess of hydrazine hydrate (3-5 equivalents) to the solution.

Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction by

TLC.

Crystallization: Upon completion, cool the reaction mixture in an ice bath. The product, 5-
Hydroxynicotinohydrazide, is expected to precipitate out of the solution.

Isolation and Purification: Collect the solid product by filtration, wash with cold ethanol, and

dry under vacuum. The product can be further purified by recrystallization from a suitable

solvent like ethanol or a mixture of ethanol and water.

Diagram of the Synthetic Pathway:

5-Hydroxynicotinic Acid Methyl 5-Hydroxynicotinate

CH3OH, H+ (cat.)
Reflux 5-Hydroxynicotinohydrazide

NH2NH2·H2O, EtOH
Reflux
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Caption: Proposed two-step synthesis of 5-Hydroxynicotinohydrazide.

Physicochemical Properties and Characterization
The structural confirmation and purity assessment of the synthesized 5-
Hydroxynicotinohydrazide would be carried out using standard analytical techniques.

Property Predicted/Expected Value Analytical Method

Molecular Formula C₆H₇N₃O₂ Mass Spectrometry (MS)

Molecular Weight 153.14 g/mol Mass Spectrometry (MS)

Appearance
White to off-white crystalline

solid
Visual Inspection

Melting Point >200 °C (Expected) Melting Point Apparatus

Solubility
Soluble in DMSO, sparingly

soluble in water and ethanol
Solubility Tests

¹H NMR
Aromatic and amine proton

signals

Nuclear Magnetic Resonance

(NMR)

¹³C NMR
Aromatic and carbonyl carbon

signals

Nuclear Magnetic Resonance

(NMR)

IR Spectroscopy
N-H, C=O, C=N, and O-H

stretching vibrations
Infrared (IR) Spectroscopy

Potential Biological Activities and Mechanisms of
Action
While no specific biological studies on 5-Hydroxynicotinohydrazide have been reported, the

broader class of nicotinohydrazide derivatives has shown a range of biological activities.[3][4]

[5] It is plausible that the 5-hydroxy derivative could share some of these properties.

Antimicrobial and Antifungal Potential
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Hydrazide-hydrazone derivatives are known to possess significant antibacterial and antifungal

properties.[6] The mechanism of action is often attributed to the inhibition of essential enzymes

in microbial metabolic pathways or disruption of cell wall synthesis. For instance, some

nicotinamide derivatives have been shown to inhibit succinate dehydrogenase (SDH), a key

enzyme in the citric acid cycle and electron transport chain, leading to fungal cell death.[4]

Hypothesized Mechanism of Antifungal Action:

5-Hydroxynicotinohydrazide

Succinate Dehydrogenase (SDH)
in Fungal Mitochondria

Inhibition

TCA Cycle Disruption

Increased Reactive
Oxygen Species (ROS)

Cellular Damage

Fungal Cell Death

Click to download full resolution via product page

Caption: Putative mechanism of antifungal action via SDH inhibition.

Enzyme Inhibition
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The hydrazide moiety is a known pharmacophore that can interact with various enzymes.

Depending on the overall structure of the molecule, 5-Hydroxynicotinohydrazide could

potentially act as an inhibitor of enzymes such as monoamine oxidases (MAOs), which are

involved in neurotransmitter metabolism, or other metabolic enzymes.

Future Directions and Research Perspectives
5-Hydroxynicotinohydrazide represents an unexplored molecule with potential for further

investigation. Key areas for future research include:

Definitive Synthesis and Characterization: A thorough study to optimize the synthesis, purify

the compound to a high degree, and fully characterize it using modern analytical techniques

is the essential first step.

Biological Screening: A broad-based biological screening of 5-Hydroxynicotinohydrazide
against a panel of bacterial and fungal strains, as well as various enzyme assays, would be

crucial to identify any potential therapeutic applications.

Structural Biology: Should any significant biological activity be identified, co-crystallization of

the compound with its target enzyme would provide valuable insights into its mechanism of

action at the molecular level.

Derivative Synthesis: The hydroxyl and hydrazide functionalities of 5-
Hydroxynicotinohydrazide provide excellent handles for the synthesis of a library of

derivatives, which could lead to the discovery of compounds with enhanced potency and

selectivity.

Conclusion
5-Hydroxynicotinohydrazide is a scientifically intriguing yet understudied molecule. Based on

the well-established chemistry and biological activity of its parent compounds, nicotinic acid

and nicotinohydrazide, it holds promise as a scaffold for the development of novel therapeutic

agents. This technical guide provides a foundational framework for its synthesis and suggests

potential avenues for the exploration of its biological properties, encouraging further research

into this and other novel heterocyclic compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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